Cas no 953228-60-9 (methyl 4-(2-{6-methyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamido)benzoate)

• Product Name: methyl 4-(2-{6-methyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamido)benzoate
• CAS No: 953228-60-9
• MF: C₁₇H₁₇N₃O₄S
• MW: 359.399582624435
• CID: 5871889
• PubChem ID: 16868129
• Update Time: 2025-06-14

methyl 4-(2-{6-methyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• F2495-0497
• AKOS024652679
• methyl 4-(2-{6-methyl-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}acetamido)benzoate
• methyl 4-(2-(6-methyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamido)benzoate
• 953228-60-9
• methyl 4-[[2-(6-methyl-5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)acetyl]amino]benzoate
• methyl 4-(2-{6-methyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamido)benzoate

• Inchi： 1S/C17H17N3O4S/c1-10-8-18-17-20(15(10)22)13(9-25-17)7-14(21)19-12-5-3-11(4-6-12)16(23)24-2/h3-6,8,13H,7,9H2,1-2H3,(H,19,21)
• InChI Key： WGFQGQKADDSNNT-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(CC2N3C(SC2)=NC=C(C)C3=O)=O)C=C1

Computed Properties

• Exact Mass: 359.09397721g/mol
• Monoisotopic Mass: 359.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 113Ų

Additional information on methyl 4-(2-{6-methyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamido)benzoate

Recent Advances in the Study of Methyl 4-(2-{6-methyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamido)benzoate (CAS: 953228-60-9)

The compound methyl 4-(2-{6-methyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamido)benzoate (CAS: 953228-60-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazolopyrimidine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key areas of investigation has been the compound's role as a potential inhibitor of specific protein kinases involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that methyl 4-(2-{6-methyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamido)benzoate exhibits selective inhibition of p38 MAP kinase, a critical mediator of cellular stress responses. The study utilized X-ray crystallography to reveal the precise binding interactions between the compound and the kinase's ATP-binding pocket, providing a structural basis for its inhibitory activity.

Further research has explored the compound's potential in oncology. A recent preprint on bioRxiv highlighted its ability to induce apoptosis in certain cancer cell lines by disrupting mitochondrial membrane potential. The study employed a combination of flow cytometry and Western blotting to confirm the activation of caspase-dependent apoptotic pathways. Notably, the compound showed minimal cytotoxicity in non-cancerous cells, suggesting a favorable therapeutic window.

In addition to its direct biological activities, synthetic modifications of methyl 4-(2-{6-methyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamido)benzoate have been investigated to improve its drug-like properties. A 2024 paper in ACS Medicinal Chemistry Letters reported the development of prodrug derivatives with enhanced aqueous solubility and oral bioavailability. These derivatives maintained the parent compound's biological activity while addressing its initial limitations in pharmacokinetic performance.

The compound's unique chemical structure has also made it a valuable tool in chemical biology research. Recent work published in Nature Chemical Biology utilized methyl 4-(2-{6-methyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamido)benzoate as a molecular probe to study protein-protein interactions in signal transduction pathways. The researchers developed fluorescent analogs that enabled real-time visualization of kinase complex formation in live cells.

Looking forward, the diverse biological activities and chemical versatility of methyl 4-(2-{6-methyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamido)benzoate position it as a promising candidate for further drug development. Current research efforts are focusing on expanding its therapeutic applications, optimizing its formulation for clinical use, and exploring potential combination therapies. The compound's unique scaffold continues to inspire novel synthetic approaches in medicinal chemistry, making it a valuable subject for ongoing research in the chemical biology and pharmaceutical fields.